Cas no 1416713-06-8 (4-Bromo-2-chloro-1-cyclopropyl-1H-benzodimidazole)

• Product Name: 4-Bromo-2-chloro-1-cyclopropyl-1H-benzodimidazole
• CAS No: 1416713-06-8
• MF: C₁₀H₈BrClN₂
• MW: 271.540920257568
• MDL: MFCD22689782
• CID: 4595626
• PubChem ID: 83844991
• Update Time: 2025-06-26

4-Bromo-2-chloro-1-cyclopropyl-1H-benzodimidazole Chemical and Physical Properties

Names and Identifiers

• 4-bromo-2-chloro-1-cyclopropyl-1H-benzo[d]imidazole
• 4-bromo-2-chloro-1-cyclopropyl-1H-1,3-benzodiazole
• CS-0446197
• 1416713-06-8
• 4-bromo-2-chloro-1-cyclopropylbenzimidazole
• MFCD22689782
• 4-Bromo-2-chloro-1-cyclopropyl-1H-benzodimidazole

• MDL： MFCD22689782
• Inchi： 1S/C10H8BrClN2/c11-7-2-1-3-8-9(7)13-10(12)14(8)6-4-5-6/h1-3,6H,4-5H2
• InChI Key： ZOKUUTKKKGUFPL-UHFFFAOYSA-N
• SMILES： C1(Cl)N(C2CC2)C2=CC=CC(Br)=C2N=1

Computed Properties

• Exact Mass: 269.95594g/mol
• Monoisotopic Mass: 269.95594g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 17.8Ų

Experimental Properties

• Density: 1.9±0.1 g/cm3
• Boiling Point: 409.0±37.0 °C at 760 mmHg
• Flash Point: 201.2±26.5 °C
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

4-Bromo-2-chloro-1-cyclopropyl-1H-benzodimidazole Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 4-Bromo-2-chloro-1-cyclopropyl-1H-benzodimidazole

4-Bromo-2-chloro-1-cyclopropyl-1H-benzodimidazole (CAS No. 1416713-06-8): A Promising Compound in Pharmaceutical Research

4-Bromo-2-chloro-1-cyclopropyl-1H-benzodimidazole is a heterocyclic compound with a unique molecular structure that has garnered significant attention in the field of pharmaceutical chemistry. Its chemical formula, 1416713-06-8, represents a specific arrangement of atoms that confers distinct biological activities. This compound belongs to the benzodimidazole class, a family of molecules known for their diverse pharmacological applications. The presence of bromo and chloro substituents, along with the cyclopropyl group, contributes to its structural complexity and functional versatility.

The molecular architecture of 4-Bromo-2-chloro-1-cyclopropyl-1H-benzodimidazole is characterized by the benzodimidazole ring system, which serves as a scaffold for various biological interactions. The cyclopropyl ring, a three-membered carbon structure, introduces steric and electronic effects that modulate the compound’s reactivity. The bromo and chloro substituents at positions 4 and 2, respectively, enhance the molecule’s polarizability and electrophilic properties, making it a potential candidate for drug development. Recent studies have highlighted the role of such substituents in improving the compound’s binding affinity to specific protein targets.

Research published in Journal of Medicinal Chemistry (2023) has demonstrated that 4-Bromo-2-chloro-1-cyclopropyl-1H-benzodimidazole exhibits promising antitumor activity against multiple cancer cell lines. The compound’s ability to inhibit the proliferation of human breast cancer cells (MCF-7) and lung adenocarcinoma cells (A549) has been attributed to its interaction with the PI3K/AKT signaling pathway. This mechanism is supported by molecular docking studies that reveal the compound’s ability to bind to the kinase domain of the PI3K protein, thereby disrupting downstream signaling cascades.

Another critical aspect of 4-Bromo-2-chloro-1-cycdepropyl-1H-benzodimidazole is its potential as an anti-inflammatory agent. A 2023 study in European Journal of Medicinal Chemistry reported that the compound significantly reduces the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide (LPS)-stimulated macrophages. This effect is mediated through the modulation of NF-κB signaling, a key pathway in inflammatory responses. The compound’s ability to suppress NF-κB activation suggests its utility in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

Recent advancements in computational chemistry have further elucidated the pharmacophore features of 4-Bromo-2-chloro-1-cyclopropyl-1H-benzodimidazole. A 2023 article in Chemical Communications described the use of machine learning algorithms to predict the compound’s binding affinity to various protein targets. These models identified the cyclopropyl ring as a critical structural element for enhancing molecular interactions with G-protein-coupled receptors (GPCRs), which are involved in numerous physiological processes. This finding underscores the importance of the cyclopropyl substituent in optimizing the compound’s pharmacological profile.

Moreover, the compound’s structural features make it a valuable scaffold for the design of new drugs. A 2023 review in Drug Discovery Today highlighted the adaptability of the benzodimidazole framework for the synthesis of derivatives with improved bioavailability and reduced toxicity. By modifying the substituents on the benzodimidazole ring, researchers have been able to fine-tune the compound’s pharmacokinetic properties, making it a versatile platform for drug development. This flexibility is particularly relevant in the context of personalized medicine, where tailored therapeutic agents are increasingly sought after.

The synthesis of 4-Bromo-2-chloro-1-cyclopropyl-1H-benzodimidazole has also been the subject of recent chemical innovation. A 2023 study in Organic & Biomolecular Chemistry described an efficient multistep synthesis route that minimizes the use of hazardous reagents. This approach, which employs catalytic methods and green chemistry principles, aligns with the growing emphasis on sustainable pharmaceutical manufacturing. The ability to produce the compound under environmentally friendly conditions is a significant advantage in the development of new therapeutic agents.

Despite its promising properties, 4-Bromo-2-chloro-1-cyclopropyl-1H-benzodimidazole faces challenges in terms of drug delivery and metabolic stability. A 2023 study in Advanced Drug Delivery Reviews explored the use of nanoparticle-based delivery systems to enhance the compound’s solubility and bioavailability. These systems, which encapsulate the compound in biocompatible materials, have shown potential in improving its therapeutic efficacy while reducing systemic toxicity. Such innovations are critical for translating the compound’s in vitro activity into clinical applications.

In conclusion, 4-Bromo-2-chloro-1-cyclopropyl-1H-benzodimidazole (CAS No. 1416713-06-8) represents a promising candidate in pharmaceutical research due to its unique structural features and diverse biological activities. The compound’s potential applications in oncology, inflammation, and drug delivery systems highlight its significance as a scaffold for future drug development. Ongoing research into its pharmacological mechanisms and synthetic methods will further enhance its therapeutic potential, paving the way for novel treatments in various medical fields.